Cas no 1229246-30-3 (N-(5-Chloro-2-methylbenzyl)cyclopropanamine)

• Product Name: N-(5-Chloro-2-methylbenzyl)cyclopropanamine
• CAS No: 1229246-30-3
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 2109819
• Update Time: 2023-08-03

N-(5-Chloro-2-methylbenzyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylbenzyl)cyclopropanamine
• N-[(5-chloro-2-methylphenyl)methyl]cyclopropanamine
• VEKXRYQRIOESMW-UHFFFAOYSA-N
• N-(5-Chloro-2-methylbenzyl)cyclopropanamine

• Inchi： 1S/C11H14ClN/c1-8-2-3-10(12)6-9(8)7-13-11-4-5-11/h2-3,6,11,13H,4-5,7H2,1H3
• InChI Key： VEKXRYQRIOESMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 287.2±25.0 °C at 760 mmHg
• Flash Point: 127.5±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(5-Chloro-2-methylbenzyl)cyclopropanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)